Cas no 1366286-32-9 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic acid
• CAS No: 1366286-32-9
• CID: 4593757
• PubChem ID: 132371381
• Update Time: 2025-05-19

(3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• ASWMEDCHEM H41979
• (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic acid

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic acid

(3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic Acid: A Comprehensive Overview

(3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic acid, also known by its CAS number 1366286-32-9, is a complex organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a tert-butoxy carbonyl (Boc) group, an amino acid moiety, and a 3-iodophenyl substituent. The presence of these functional groups makes it a versatile molecule with potential for further modification and exploration in various biochemical contexts.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, amide bond formations, and stereochemical considerations. The Boc group plays a crucial role in protecting the amino group during the synthesis process, ensuring the stability and specificity of the molecule. Recent advancements in asymmetric synthesis techniques have enabled researchers to achieve high enantiomeric excess in the production of this compound, which is critical for its application in chiral environments such as biological systems.

One of the most promising applications of (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic acid lies in its potential as a precursor for peptide synthesis. The amino acid backbone of the molecule allows for easy coupling with other amino acids or peptide chains, making it a valuable building block in the construction of bioactive peptides. Additionally, the 3-iodophenyl group introduces electronic and steric properties that can modulate the activity and selectivity of the resulting peptides.

Recent studies have also highlighted the role of this compound in drug design targeting specific biological pathways. For instance, researchers have explored its ability to inhibit certain enzymes involved in metabolic disorders and neurodegenerative diseases. The iodine substituent on the phenyl ring has been shown to enhance the molecule's binding affinity to target proteins, potentially leading to more effective therapeutic agents.

In terms of pharmacokinetics, (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic acid exhibits favorable properties such as good solubility and moderate permeability, which are essential for oral bioavailability. However, further optimization may be required to improve its stability and reduce potential off-target effects.

The structural versatility of this compound also makes it an attractive candidate for click chemistry applications. The presence of reactive groups such as the Boc-amino linkage allows for efficient conjugation with other molecules, enabling the creation of novel bioconjugates with enhanced functionality. This approach has been successfully employed in developing targeted drug delivery systems and imaging agents.

From an environmental perspective, researchers have investigated the biodegradability and eco-toxicological profile of (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic acid. Initial findings suggest that under controlled conditions, the compound undergoes degradation through hydrolytic pathways, reducing its persistence in aquatic environments. However, further studies are needed to fully assess its impact on ecosystems.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-iodophenyl)propanoic acid represents a valuable molecule with diverse applications across multiple disciplines within chemistry and biology. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a key player in future research endeavors aimed at developing innovative therapeutic agents and biochemical tools.